Cas no 2581-06-8 (1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester(7CI,9CI))

• Product Name: 1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester(7CI,9CI)
• CAS No: 2581-06-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 239722
• Update Time: 2023-03-30

1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carboxylicacid, hexahydro-, methyl ester (7CI,9CI)
• 1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester(7CI,9CI)

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-5-4-7-3-2-6-10(7)8/h7-8H,2-6H2,1H3
• InChI Key： KGGOUMGOPJXMPB-UHFFFAOYSA-N
• SMILES： N12C(C(OC)=O)CCC1CCC2

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives